Cas no 313402-72-1 (N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide)

• Product Name: N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
• CAS No: 313402-72-1
• MF: C₂₆H₂₆N₂O₈S₂
• MW: 558.623244762421
• CID: 6016141
• PubChem ID: 3123321
• Update Time: 2023-12-13

N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N1,N5-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
• N~1~,N~5~-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
• 1,5-Naphthalenedisulfonamide, N1,N5-bis(2,4-dimethoxyphenyl)-
• F0311-0528
• SR-01000417657-1
• 1-N,5-N-bis(2,4-dimethoxyphenyl)naphthalene-1,5-disulfonamide
• Oprea1_876746
• 313402-72-1
• AKOS000647195
• AG-690/12245670
• SR-01000417657
• Oprea1_170721

• Inchi： 1S/C26H26N2O8S2/c1-33-17-11-13-21(23(15-17)35-3)27-37(29,30)25-9-5-8-20-19(25)7-6-10-26(20)38(31,32)28-22-14-12-18(34-2)16-24(22)36-4/h5-16,27-28H,1-4H3
• InChI Key： METYNLDEWZFVTN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(OC)C=C2OC)(=O)=O)=C2C(C(S(NC3=CC=C(OC)C=C3OC)(=O)=O)=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 558.11305814g/mol
• Monoisotopic Mass: 558.11305814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 758.1±70.0 °C(Predicted)
• pka: 8.51±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives